Cas no 1367447-62-8 (4-(2,5-dihydroxyphenyl)pyrrolidin-2-one)

• Product Name: 4-(2,5-dihydroxyphenyl)pyrrolidin-2-one
• CAS No: 1367447-62-8
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 6063974
• PubChem ID: 129979373
• Update Time: 2025-07-02

4-(2,5-dihydroxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dihydroxyphenyl)pyrrolidin-2-one
• 1367447-62-8
• EN300-1859086

• Inchi： 1S/C10H11NO3/c12-7-1-2-9(13)8(4-7)6-3-10(14)11-5-6/h1-2,4,6,12-13H,3,5H2,(H,11,14)
• InChI Key： KBTHFWVVEIAGJA-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=C(C=CC=2O)O)CN1

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69.6Ų

Additional information on 4-(2,5-dihydroxyphenyl)pyrrolidin-2-one

Chemical Profile of 4-(2,5-dihydroxyphenyl)pyrrolidin-2-one (CAS No. 1367447-62-8)

4-(2,5-dihydroxyphenyl)pyrrolidin-2-one, identified by its Chemical Abstracts Service (CAS) number 1367447-62-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidinone class, characterized by a six-membered lactam ring fused with a pyrrolidine moiety. The presence of two hydroxyl groups at the 2 and 5 positions of the phenyl ring introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The structural features of 4-(2,5-dihydroxyphenyl)pyrrolidin-2-one contribute to its potential biological activity. The hydroxyl groups can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets, while the pyrrolidinone core is known for its stability and bioavailability. Recent studies have highlighted the compound's relevance in the design of novel therapeutic agents, particularly in addressing neurological and inflammatory disorders.

In the realm of medicinal chemistry, 4-(2,5-dihydroxyphenyl)pyrrolidin-2-one has been explored as a precursor for synthesizing more complex molecules with enhanced pharmacological properties. The pyrrolidinone scaffold is particularly valuable due to its ability to modulate enzyme activity and receptor binding. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in pain signaling pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). These findings align with the growing interest in developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have facilitated the virtual screening of 4-(2,5-dihydroxyphenyl)pyrrolidin-2-one derivatives against various disease-related targets. Molecular docking studies have revealed that modifications at the phenolic hydroxyl groups can significantly alter the binding affinity to proteins such as kinases and transcription factors. This underscores the importance of structure-activity relationships (SARs) in optimizing lead compounds for therapeutic applications.

The pharmacokinetic profile of 4-(2,5-dihydroxyphenyl)pyrrolidin-2-one is another critical aspect that has been investigated. In vitro studies indicate that this compound exhibits moderate solubility in aqueous media, suggesting potential for oral administration. Additionally, preliminary toxicology assessments have shown that it possesses a favorable safety profile at therapeutic doses, although further studies are warranted to fully characterize its adverse effect potential.

One of the most intriguing applications of 4-(2,5-dihydroxyphenyl)pyrrolidin-2-one lies in its potential as an intermediate in the synthesis of enzyme inhibitors. For example, researchers have explored its use in developing small-molecule inhibitors targeting polyphenol oxidases (PPOs), which are enzymes implicated in oxidative stress-related diseases. The hydroxyl-rich structure of this compound allows for multiple points of interaction with PPOs, leading to potent inhibition of enzymatic activity.

The role of 4-(2,5-dihydroxyphenyl)pyrrolidin-2-one in addressing neurodegenerative disorders has also been examined. Preclinical studies suggest that derivatives of this compound may exert neuroprotective effects by modulating pathways associated with apoptosis and oxidative damage. The phenolic hydroxyl groups are particularly relevant here, as they can scavenge reactive oxygen species (ROS), thereby mitigating neuronal injury.

In conclusion, 4-(2,5-dihydroxyphenyl)pyrrolidin-2-one (CAS No. 1367447-62-8) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and demonstrated biological activity make it a valuable candidate for further exploration in drug development. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in addressing some of the most pressing challenges in medicine today.